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Cat. No.: B162888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dicyclopentyldimethoxysilane (DCPDMS) is an organosilicon compound with the chemical

formula C₁₂H₂₄O₂Si.[1] It is a colorless, transparent liquid characterized by a central silicon

atom bonded to two cyclopentyl groups and two methoxy groups.[2] While its primary industrial

application lies in polymer chemistry as an external electron donor in Ziegler-Natta catalysis to

produce high isotacticity polypropylene, its properties as a silylating agent and a precursor for

silicon-containing materials are of increasing interest to the broader scientific community.[3]

This technical guide provides a comprehensive overview of the physicochemical properties of

Dicyclopentyldimethoxysilane, detailed experimental protocols for their determination, and a

visualization of its synthesis and catalytic function.

Physicochemical Properties
The key physicochemical properties of Dicyclopentyldimethoxysilane are summarized in the

table below. These properties are crucial for its handling, application, and the design of

experimental procedures.
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Property Value Reference(s)

Molecular Formula C₁₂H₂₄O₂Si [1]

Molecular Weight 228.4 g/mol [1]

CAS Number 126990-35-0 [1]

Appearance Colorless transparent liquid [4]

Boiling Point 251 °C at 760 mmHg [4]

120 °C at 6 mmHg [3]

103 °C at 5 mmHg [4]

Density 0.984 g/cm³ at 25 °C [4]

Refractive Index 1.4640 - 1.4650 at 25 °C [4]

Flash Point 102 °C (closed cup) [4]

Freezing Point ≤ 0 °C [4]

Solubility
Soluble in organic solvents,

insoluble in water

Hydrolytic Sensitivity
Reacts slowly with

water/moisture

Purity ≥ 99.0% [4]

Experimental Protocols
The determination of the physicochemical properties of Dicyclopentyldimethoxysilane
follows standardized methodologies to ensure accuracy and reproducibility. Below are detailed

descriptions of the likely experimental protocols for key properties.

Determination of Boiling Point (ASTM D2887)
The boiling point of Dicyclopentyldimethoxysilane can be determined using a gas

chromatography method analogous to ASTM D2887, which covers the determination of the

boiling range distribution of petroleum products.[5]
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Principle: This method simulates distillation by using gas chromatography to separate the

components of a sample by their boiling points. The retention time of the sample is

correlated with the boiling points of known standards.[6]

Apparatus: A gas chromatograph equipped with a flame ionization detector (FID) and a

suitable capillary column is used.

Procedure:

A calibration mixture of n-alkanes with known boiling points is injected into the gas

chromatograph to establish a retention time versus boiling point curve.

A sample of Dicyclopentyldimethoxysilane is then injected under the same

chromatographic conditions.

The retention time of the Dicyclopentyldimethoxysilane peak is used to determine its

boiling point from the calibration curve.

For measurements at reduced pressure, the setup is connected to a vacuum system, and

the pressure is maintained at the desired level.

Determination of Density (ISO 758)
The density of liquid chemicals like Dicyclopentyldimethoxysilane can be determined using a

pycnometer according to ISO 758.[1]

Principle: This method involves determining the mass of a known volume of the liquid at a

specific temperature. The density is then calculated by dividing the mass by the volume.[1]

Apparatus: A calibrated pycnometer (a glass flask of a specific volume), a precision balance,

and a constant-temperature water bath.

Procedure:

The empty pycnometer is weighed.

It is then filled with Dicyclopentyldimethoxysilane, taking care to avoid air bubbles, and

placed in a constant-temperature bath at 25 °C until it reaches thermal equilibrium.
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The pycnometer is removed from the bath, cleaned, dried, and weighed again to

determine the mass of the liquid.

The density is calculated by dividing the mass of the liquid by the calibrated volume of the

pycnometer.

Determination of Refractive Index
The refractive index of Dicyclopentyldimethoxysilane can be measured using a standard

refractometer, such as an Abbe refractometer.

Principle: This method measures the angle at which light is bent (refracted) as it passes from

a prism of known refractive index into the liquid sample.

Apparatus: An Abbe refractometer with a light source and a temperature-controlled prism.

Procedure:

A few drops of Dicyclopentyldimethoxysilane are placed on the prism of the

refractometer.

The prism is closed, and the sample is allowed to reach the desired temperature (e.g., 25

°C).

The light source is switched on, and the eyepiece is adjusted until the dividing line

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.

Determination of Purity (Gas Chromatography)
The purity of Dicyclopentyldimethoxysilane is typically determined by gas chromatography

(GC).

Principle: GC separates the components of a mixture based on their volatility and interaction

with the stationary phase of the column. The area of the peak corresponding to

Dicyclopentyldimethoxysilane relative to the total area of all peaks gives its purity.
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Apparatus: A gas chromatograph with a flame ionization detector (FID) and a capillary

column suitable for separating organosilicon compounds.

Procedure:

A small, known amount of the Dicyclopentyldimethoxysilane sample is injected into the

gas chromatograph.

The components are separated as they pass through the column.

The detector records the signal for each component as it elutes from the column,

generating a chromatogram.

The area of each peak is integrated, and the purity is calculated as the percentage of the

area of the Dicyclopentyldimethoxysilane peak relative to the total peak area.

Chemical Synthesis and Reactivity
Dicyclopentyldimethoxysilane is primarily synthesized via a Grignard reaction.[3] The

process involves the reaction of a cyclopentyl magnesium halide with a silicon alkoxide or

halide.[3]

Cyclopentyl Halide

Cyclopentyl Magnesium
Halide (Grignard Reagent)Reacts with

Magnesium (Mg)

Dicyclopentyldimethoxysilane
(C₅H₉)₂Si(OCH₃)₂

Reacts with (2 equiv.)

Tetramethoxysilane
Si(OCH₃)₄

Purification
(Distillation)

Crude Product

Solvent
(e.g., THF)
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Synthesis of Dicyclopentyldimethoxysilane via Grignard Reaction.

A key aspect of the reactivity of Dicyclopentyldimethoxysilane is its sensitivity to hydrolysis.

The methoxy groups (-OCH₃) can react with water to form silanol groups (-OH) and methanol.

This reaction is the basis for its use in forming siloxane bonds in materials science applications.

[7]

Role in Ziegler-Natta Catalysis
In the context of polymer chemistry, Dicyclopentyldimethoxysilane serves as an external

electron donor in Ziegler-Natta catalyst systems for the polymerization of propylene.[8] Its

primary function is to enhance the stereoselectivity of the catalyst, leading to polypropylene

with high isotacticity, which translates to improved material properties such as crystallinity and

stiffness.[9]

Ziegler-Natta Catalyst System
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Modifies active sites
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Polypropylene

Product
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Workflow of Dicyclopentyldimethoxysilane in Ziegler-Natta Catalysis.
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Relevance to Drug Development and Research
While Dicyclopentyldimethoxysilane is not directly used in drug formulations, the broader

class of organosilanes and silicones has found numerous applications in the biomedical and

pharmaceutical fields.[10][11] These applications include use as excipients, in drug delivery

systems, and for the surface modification of biomedical devices to improve biocompatibility.[10]

[11] The reactivity of the methoxy groups in Dicyclopentyldimethoxysilane allows for its

potential use in grafting onto surfaces or incorporation into larger polymeric structures, which

could be explored for creating materials with tailored properties for biomedical applications. Its

well-defined structure and purity make it a valuable model compound for studying the

fundamental interactions of organosilanes in various chemical and biological systems.

Conclusion
Dicyclopentyldimethoxysilane possesses a unique set of physicochemical properties that

make it a valuable compound in both industrial and research settings. Its primary role as an

external electron donor in Ziegler-Natta catalysis is well-established, and its potential as a

silylating agent and a building block for novel materials continues to be explored. This technical

guide provides a foundational understanding of its properties and the methodologies for their

determination, which is essential for its effective and safe use in scientific and developmental

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.savantlab.com/astm-methods/astm-d2887-standard-test-method-for-boiling-range-distribution-of-petroleum-fractions-by-gas-chromatography/
https://www.savantlab.com/astm-methods/astm-d2887-standard-test-method-for-boiling-range-distribution-of-petroleum-fractions-by-gas-chromatography/
https://scioninstruments.com/analysis-of-boiling-point-distributions-in-petroleum-fractions-using-simulated-distillation-astm-d2887/
https://www.researchgate.net/publication/249573390_Factors_Contributing_to_the_Stability_of_Alkoxysilanes_in_Aqueous_Solution
https://pubs.rsc.org/en/content/articlelanding/2020/nj/d0nj00039f
https://pubs.rsc.org/en/content/articlelanding/2020/nj/d0nj00039f
https://www.mdpi.com/2073-4360/8/12/433
https://pubmed.ncbi.nlm.nih.gov/40508558/
https://pubmed.ncbi.nlm.nih.gov/40508558/
https://www.mdpi.com/1996-1944/18/11/2561
https://www.benchchem.com/product/b162888#what-are-the-physicochemical-properties-of-dicyclopentyldimethoxysilane
https://www.benchchem.com/product/b162888#what-are-the-physicochemical-properties-of-dicyclopentyldimethoxysilane
https://www.benchchem.com/product/b162888#what-are-the-physicochemical-properties-of-dicyclopentyldimethoxysilane
https://www.benchchem.com/product/b162888#what-are-the-physicochemical-properties-of-dicyclopentyldimethoxysilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162888?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

